Cas no 690246-14-1 (2,3,5,6-tetramethyl-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]benzene-1-sulfonamide)

• Product Name: 2,3,5,6-tetramethyl-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]benzene-1-sulfonamide
• CAS No: 690246-14-1
• MF: C₂₂H₂₉N₃O₃S
• MW: 415.548964262009
• CID: 5418963
• PubChem ID: 984209
• Update Time: 2025-05-19

2,3,5,6-tetramethyl-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• SR-01000919479
• F3394-1015
• 2,3,5,6-tetramethyl-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]benzenesulfonamide
• 2,3,5,6-tetramethyl-N-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)benzenesulfonamide
• SR-01000919479-1
• 690246-14-1
• Z27768758
• 2,3,5,6-tetramethyl-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]benzene-1-sulfonamide
• AKOS000813504
• VU0618332-1
• 2,3,5,6-Tetramethyl-N-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]benzenesulfonamide

• Inchi： 1S/C22H29N3O3S/c1-16-14-17(2)19(4)22(18(16)3)29(27,28)23-15-21(26)25-12-10-24(11-13-25)20-8-6-5-7-9-20/h5-9,14,23H,10-13,15H2,1-4H3
• InChI Key： VHEXUFCMNQCEOE-UHFFFAOYSA-N
• SMILES： C1(S(NCC(=O)N2CCN(C3=CC=CC=C3)CC2)(=O)=O)=C(C)C(C)=CC(C)=C1C

Computed Properties

• Exact Mass: 415.19296297g/mol
• Monoisotopic Mass: 415.19296297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• Density: 1.207±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 636.9±65.0 °C(Predicted)
• pka: 10.25±0.50(Predicted)

Additional information on 2,3,5,6-tetramethyl-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]benzene-1-sulfonamide

Research Brief on 2,3,5,6-Tetramethyl-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]benzene-1-sulfonamide (CAS: 690246-14-1)

Recent studies on the compound 2,3,5,6-tetramethyl-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]benzene-1-sulfonamide (CAS: 690246-14-1) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has garnered attention due to its unique structural features and pharmacological properties, particularly in targeting specific biological pathways. The compound's molecular framework, which combines a tetramethylbenzene sulfonamide core with a phenylpiperazine moiety, suggests potential interactions with various receptor systems, making it a subject of intense research.

One of the key areas of investigation has been the compound's role as a modulator of serotonin receptors. Preliminary in vitro studies indicate that 690246-14-1 exhibits selective affinity for the 5-HT_1A and 5-HT_2A receptor subtypes, which are implicated in a range of neurological and psychiatric disorders. Researchers have employed molecular docking simulations and binding assays to elucidate the compound's interaction with these receptors, revealing a high degree of specificity and potency. These findings suggest potential applications in the development of novel therapeutics for conditions such as anxiety, depression, and schizophrenia.

In addition to its neurological applications, recent work has explored the compound's potential as an anticancer agent. Studies have demonstrated that 690246-14-1 can inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and prostate cancers. Mechanistic studies suggest that this activity may be linked to the compound's ability to interfere with cell cycle progression and induce apoptosis. Further investigations are underway to optimize the compound's pharmacokinetic properties and evaluate its efficacy in preclinical models.

The synthesis and structural optimization of 690246-14-1 have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of analogs with improved bioavailability and reduced off-target effects. Structure-activity relationship (SAR) studies have identified key modifications that enhance the compound's therapeutic index, paving the way for the development of next-generation derivatives. These efforts are supported by computational chemistry tools, which have been instrumental in predicting the biological activity of newly designed analogs.

Despite these promising developments, challenges remain in translating the findings into clinical applications. Issues such as metabolic stability, toxicity, and formulation need to be addressed through comprehensive preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progress of 690246-14-1 through the drug development pipeline. The compound's versatility and unique pharmacological profile position it as a valuable tool for both basic research and therapeutic innovation.

In conclusion, 2,3,5,6-tetramethyl-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]benzene-1-sulfonamide (CAS: 690246-14-1) represents a compelling area of research in chemical biology and medicinal chemistry. Its dual potential as a neuromodulator and anticancer agent, combined with advances in synthetic and computational approaches, underscores its significance in the field. Continued exploration of this compound and its derivatives is likely to yield important insights and therapeutic breakthroughs in the coming years.